Cas no 2580200-72-0 (2-[(3-{[(tert-butoxy)carbonyl]amino}-1H-1,2,4-triazol-5-yl)sulfanyl]butanoic acid)

• Product Name: 2-[(3-{[(tert-butoxy)carbonyl]amino}-1H-1,2,4-triazol-5-yl)sulfanyl]butanoic acid
• CAS No: 2580200-72-0
• MF: C₁₁H₁₈N₄O₄S
• MW: 302.350020885468
• CID: 6221388
• PubChem ID: 165889592
• Update Time: 2025-08-01

2-[(3-{[(tert-butoxy)carbonyl]amino}-1H-1,2,4-triazol-5-yl)sulfanyl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2580200-72-0
• EN300-27730990
• 2-[(3-{[(tert-butoxy)carbonyl]amino}-1H-1,2,4-triazol-5-yl)sulfanyl]butanoic acid

• Inchi： 1S/C11H18N4O4S/c1-5-6(7(16)17)20-9-12-8(14-15-9)13-10(18)19-11(2,3)4/h6H,5H2,1-4H3,(H,16,17)(H2,12,13,14,15,18)
• InChI Key： YVNKOZGEJBYUQZ-UHFFFAOYSA-N
• SMILES： S(C1=NNC(=N1)NC(=O)OC(C)(C)C)C(C(=O)O)CC

Computed Properties

• Exact Mass: 302.10487624g/mol
• Monoisotopic Mass: 302.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 143Ų

Additional information on 2-[(3-{[(tert-butoxy)carbonyl]amino}-1H-1,2,4-triazol-5-yl)sulfanyl]butanoic acid

2-[(3-{[(tert-butoxy)carbonyl]amino}-1H-1,2,4-triazol-5-yl)sulfanyl]butanoic acid: A Comprehensive Overview

The compound with CAS No. 2580200-72-0, known as 2-[(3-{[(tert-butoxy)carbonyl]amino}-1H-1,2,4-triazol-5-yl)sulfanyl]butanoic acid, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we delve into the details of its structure, synthesis, properties, and potential applications.

Structure and Synthesis

The molecule consists of a 1H-1,2,4-triazole ring substituted with a tert-butoxycarbonylamino group at position 3 and a sulfanyl group at position 5. The sulfanyl group is further connected to a butanoic acid moiety, which adds versatility to the compound's reactivity and functionality. The synthesis of this compound typically involves multi-step processes, including the preparation of the triazole ring and subsequent functionalization with the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing yield.

Chemical Properties

2-[(3-{[(tert-butoxy)carbonyl]amino}-1H-1,2,4-triazol-5-yl)sulfanyl]butanoic acid exhibits interesting chemical properties due to the presence of the triazole ring and the sulfanyl group. The triazole ring is known for its aromaticity and stability, making it a valuable component in various chemical reactions. The sulfanyl group introduces nucleophilic character to the molecule, enabling it to participate in thiol-based reactions such as thiolation and disulfide exchange. Additionally, the butanoic acid moiety contributes to the compound's acidity and solubility properties.

Biological Activity

Recent studies have highlighted the potential of this compound in pharmacological applications. The tert-butoxycarbonylamino group has been shown to enhance bioavailability by protecting the amine functionality during absorption. Furthermore, the triazole ring has been implicated in modulating enzyme activity, particularly in kinase-related pathways. Experimental data suggest that this compound may exhibit anti-inflammatory and anti-tumor properties, making it a promising candidate for drug development.

Applications in Drug Discovery

The unique combination of structural features in 2-[(3-{[(tert-butoxy)carbonyl]amino}-1H-1,2,4-triazol-5-yl)sulfanyl]butanoic acid positions it as a valuable tool in drug discovery efforts. Its ability to modulate enzyme activity and its favorable pharmacokinetic profile make it an attractive lead compound for developing therapies targeting chronic inflammatory diseases and cancer. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects.

Conclusion

In summary, CAS No. 2580200-72-0, or 2-[(3-{[(tert-butoxy)carbonyl]amino}-1H-1,2,4-triazol-5-yl)sulfanyl]butanoic acid, is a versatile compound with significant potential in both chemical synthesis and pharmaceutical applications. Its unique structure and promising biological activities make it a focal point for researchers aiming to develop innovative therapeutic agents.